Benzyl 3-methylspiro[6,7-dihydro-5H-imidazo[4,5-c]pyridine-4,3'-pyrrolidine]-1'-carboxylate

• IUPAC Name: benzyl 3-methylspiro[6,7-dihydro-5H-imidazo[4,5-c]pyridine-4,3'-pyrrolidine]-1'-carboxylate
• InChI: InChI=1S/C18H22N4O2/c1-21-13-19-15-7-9-20-18(16(15)21)8-10-22(12-18)17(23)24-11-14-5-3-2-4-6-14/h2-6,13,20H,7-12H2,1H3
• InChI Key: ZTYGXENQUSWNIT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C3(CCN(C3)C(=O)OCC4=CC=CC=C4)NCC2
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

Benzyl 3-methylspiro[6,7-dihydro-5H-imidazo[4,5-c]pyridine-4,3'-pyrrolidine]-1'-carboxylate is a useful research compound. Its molecular formula is C18H22N4O2 and its molecular weight is 326.4. The purity is usually 95%.
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Scientific Research Applications

Carcinogenic Exposure from Food

Studies have highlighted the presence of carcinogenic heterocyclic amines in the urine of individuals consuming a normal diet, suggesting continual human exposure to these compounds through food. This exposure does not seem to be endogenous but rather is attributed to dietary intake, particularly cooked meats (Ushiyama et al., 1991). Similarly, the metabolic activities and exposure to these compounds have been a significant focus, especially considering their mutagenic and carcinogenic properties (Wakabayashi et al., 1993).

Hemodynamic Effects in Medical Treatments

Various studies have explored the hemodynamic effects of certain imidazo-pyridines, indicating their potential as cardiotonic agents. For instance, AR-L 115 BS, a non-glycoside, non-adrenergic cardiotonic agent, has been shown to influence hemodynamic parameters positively, suggesting potential applications in treating heart conditions (Nebel et al., 1981). These findings are supported by additional studies focusing on the cardiovascular effects of related compounds (Weikl et al., 1981).

Metabolism and DNA Adduct Formation

The metabolism of heterocyclic amines and their formation of DNA adducts have been a crucial area of research, considering the implications for human health. Investigations using accelerator mass spectrometry have shed light on the bioavailability of these compounds in human tissues and their potential to bind to DNA, forming adducts that could be significant in the etiology of certain cancers (Lightfoot et al., 2000).